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Compound of Interest

Compound Name: Cannabicitran

Cat. No.: B163044

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of the chemical properties of Cannabicitran (CBT), a lesser-known
phytocannabinoid found in Cannabis sativa. This document details its molecular structure,
physicochemical properties, synthesis, and biological interactions, presenting data in a
structured and accessible format.

Chemical and Physical Properties

Cannabicitran is a non-psychoactive cannabinoid that exists as a racemic mixture, meaning it
contains equal amounts of two enantiomers (mirror-image isomers).[1][2] Its chemical
properties are distinct from more well-known cannabinoids like THC and CBD.

Quantitative Data Summary

The following table summarizes the key quantitative chemical and physical properties of
Cannabicitran.
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Property Value Reference(s)

Molecular Formula C21H3002 [31141[5]

Molecular Weight 314.5 g/mol [3B1141[5]
(1R,4S,13R)-1,5,5-trimethyl-9-
pentyl-6,15-

IUPAC Name _ [4]
dioxatetracyclo[9.3.1.04,13.07,12]
pentadeca-7(12),8,10-triene

CAS Number 31508-71-1 [4][5]

Solubility Soluble in methanol (10 mg/ml)  [5]

Hydrogen Bond Acceptor

ydrog p 5 [5]

Count

Rotatable Bond Count 4 [5]

Complexity 445 [3]

Monoisotopic Mass

314.224580195 Da

[3]

Biosynthesis and Synthesis

Biosynthesis

Cannabicitran is biosynthesized in the cannabis plant from Cannabichromene (CBC).[6] This

process involves an intramolecular cyclization of CBC.

\ Intram_olepular
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Biosynthesis of Cannabicitran from Cannabichromene.

Chemical Synthesis
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A patented method for synthesizing Cannabicitran involves the reaction of citral with a
modified resorcinol in the presence of an amine catalyst, followed by heating.[7]

Experimental Protocol: Synthesis of Cannabicitran
Materials:

Citral

Olivetol (or other modified resorcinol)

Amine catalyst (e.g., pyrrolidine)

Anhydrous solvent (e.g., toluene)

Inert atmosphere (e.g., Nitrogen or Argon)
Procedure:

 In a round-bottom flask under an inert atmosphere, dissolve the modified resorcinol in the
anhydrous solvent.

e Add the amine catalyst to the solution.
o Slowly add citral to the reaction mixture.

» Heat the mixture to a specific temperature (e.g., 60-120°C) and maintain for a defined period
(e.g., 30 minutes to several hours) to facilitate the initial condensation reaction.[7]

 After the initial reaction, the temperature is typically increased (e.qg., to at least 120°C) to
promote the cyclization to Cannabicitran.[7]

o Monitor the reaction progress using an appropriate analytical technique such as Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

e Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

 Purify the crude product using column chromatography to isolate Cannabicitran.
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Analytical Characterization
Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy: Complete *H and 13C NMR assignments
for Cannabicitran have been reported.[8] These data are crucial for the structural elucidation
and purity assessment of the compound.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern of Cannabicitran, aiding in its identification.

Experimental Workflow for Isolation and Analysis

The following diagram illustrates a general workflow for the isolation and analysis of
Cannabicitran from a cannabis extract.
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Workflow for Isolation and Analysis of Cannabicitran.
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Biological Activity and Signaling Pathways

Cannabicitran has been shown to reduce intraocular pressure in rabbits, suggesting potential
therapeutic applications for glaucoma.[9] This effect is thought to be mediated through its
agonist activity at the G protein-coupled receptor 18 (GPR18), also known as the N-arachidonyl
glycine (NAGIy) receptor.[9]

GPR18 Signaling Pathway

Activation of GPR18 by ligands can lead to the activation of Gai/o and Gaqg protein signaling
pathways. This can result in downstream effects such as calcium mobilization and modulation
of adenylyl cyclase activity.
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Simplified GPR18 Signaling Pathway Activated by Cannabicitran.
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Conclusion

Cannabicitran is a structurally unique cannabinoid with distinct chemical properties and
emerging therapeutic potential. This guide provides a foundational understanding for
researchers and professionals in drug development, summarizing the current knowledge of its
chemistry and biological activity. Further research is warranted to fully elucidate the
pharmacological profile and therapeutic applications of this intriguing compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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